Cas no 1260636-85-8 (2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid)

• Product Name: 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid
• CAS No: 1260636-85-8
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 5704723
• PubChem ID: 53419107
• Update Time: 2025-07-22

2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AMINO-(4-FLUORO-INDOL-3-YL)-ACETIC ACID
• AMINO-(4-FLUORO-INDOL-3-YL)-ACETICACID
• EN300-1633275
• 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid
• 1260636-85-8

• MDL： MFCD07786885
• Inchi： 1S/C10H9FN2O2/c11-6-2-1-3-7-8(6)5(4-13-7)9(12)10(14)15/h1-4,9,13H,12H2,(H,14,15)
• InChI Key： FXZWFXZEKHYCIV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C(C(=O)O)N

Computed Properties

• Exact Mass: 208.06480570g/mol
• Monoisotopic Mass: 208.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid

Comprehensive Overview of 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid (CAS No. 1260636-85-8)

2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid (CAS No. 1260636-85-8) is a fluorinated indole derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique 4-fluoro-1H-indole core and amino acid side chain, has garnered attention for its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting neurological and inflammatory pathways.

The fluorinated indole moiety in 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid enhances its binding affinity to biological targets, making it a valuable candidate for medicinal chemistry projects. Recent studies highlight its potential in modulating serotonin receptors, a hotspot in neuropharmacology. With the growing demand for CNS-active compounds, this molecule aligns with trends in precision medicine and personalized therapeutics.

From a synthetic perspective, CAS No. 1260636-85-8 serves as a key intermediate for peptide mimetics and small molecule inhibitors. Its carboxylic acid and amine functionalities allow for diverse derivatization, catering to high-throughput screening (HTS) platforms. The compound’s structure-activity relationship (SAR) is frequently discussed in forums on drug design, reflecting its relevance in AI-driven drug discovery workflows.

Environmental and green chemistry considerations are also pivotal. The 4-fluoro substitution in 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid improves metabolic stability, reducing frequent dosing—a priority in sustainable pharma. This aligns with industry shifts toward bioisosteres and fragment-based drug design (FBDD), topics trending in SciFinder and PubMed queries.

Analytical profiling of CAS No. 1260636-85-8 typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines. Its chirality further underscores its utility in enantioselective synthesis, a niche explored in catalysis research. For researchers, sourcing high-purity batches is critical, as emphasized in QC/QA discussions.

In summary, 2-amino-2-(4-fluoro-1H-indol-3-yl)acetic acid bridges chemical biology and pharmacology, addressing contemporary needs in targeted therapy. Its multifaceted applications—from neuroscience to cancer research—make it a compound of enduring interest in both academic and industrial settings.